2-Chloro-6-piperidinomethylpyridine
Cat. No. B8566822
M. Wt: 210.70 g/mol
InChI Key: DYOQBLRQWTZYLB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04526973
Procedure details
To 2-chloro-6-methylpyridine (50.0 g, 0.392 mole) in 393 mL of carbon tetrachloride was added N-bromosuccinimide (87.2 g, 0.49 mole) and 1.0 g of benzoyl peroxide. The mixture was stirred at reflux for 22 hours, cooled to 10° and filtered. The chilled filtrate then was treated slowly with piperidine (83.5 g, 0.98 mole) and allowed to stir at ambient temperature for 18 hours. After removal of the piperidine hydrobromide by filtration, the filtrate was concentrated to about half volume and extracted with 6N HCl (65 mL) and 3N HCl (40 mL). The acid extracts were made basic with 40% sodium hydroxide and the product was extracted into methylene chloride. The solvent was evaporated and the residue distilled to yield 41% of the title compound as a colorless oil, b.p. 101°-103°/0.45 mm Hg.
Name
Yield
41%
Identifiers
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REACTION_CXSMILES
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[Cl:1][C:2]1[CH:7]=[CH:6][CH:5]=[C:4]([CH3:8])[N:3]=1.BrN1C(=O)CCC1=O.C(OOC(=O)C1C=CC=CC=1)(=O)C1C=CC=CC=1.[NH:35]1[CH2:40][CH2:39][CH2:38][CH2:37][CH2:36]1>C(Cl)(Cl)(Cl)Cl>[Cl:1][C:2]1[CH:7]=[CH:6][CH:5]=[C:4]([CH2:8][N:35]2[CH2:40][CH2:39][CH2:38][CH2:37][CH2:36]2)[N:3]=1
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Inputs
Step One
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Name
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|
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Quantity
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50 g
|
|
Type
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reactant
|
|
Smiles
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ClC1=NC(=CC=C1)C
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|
Name
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|
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Quantity
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87.2 g
|
|
Type
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reactant
|
|
Smiles
|
BrN1C(CCC1=O)=O
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|
Name
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|
|
Quantity
|
1 g
|
|
Type
|
reactant
|
|
Smiles
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C(C1=CC=CC=C1)(=O)OOC(C1=CC=CC=C1)=O
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|
Name
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|
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Quantity
|
393 mL
|
|
Type
|
solvent
|
|
Smiles
|
C(Cl)(Cl)(Cl)Cl
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Step Two
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Name
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|
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Quantity
|
83.5 g
|
|
Type
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reactant
|
|
Smiles
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N1CCCCC1
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Conditions
Stirring
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Type
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CUSTOM
|
|
Details
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The mixture was stirred
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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at reflux for 22 hours
|
|
Duration
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22 h
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TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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cooled to 10°
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FILTRATION
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Type
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FILTRATION
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|
Details
|
filtered
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STIRRING
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Type
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STIRRING
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|
Details
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to stir at ambient temperature for 18 hours
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|
Duration
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18 h
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CUSTOM
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Type
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CUSTOM
|
|
Details
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After removal of the piperidine hydrobromide
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FILTRATION
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Type
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FILTRATION
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|
Details
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by filtration
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CONCENTRATION
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Type
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CONCENTRATION
|
|
Details
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the filtrate was concentrated to about half volume
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EXTRACTION
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Type
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EXTRACTION
|
|
Details
|
extracted with 6N HCl (65 mL) and 3N HCl (40 mL)
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EXTRACTION
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Type
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EXTRACTION
|
|
Details
|
the product was extracted into methylene chloride
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
The solvent was evaporated
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DISTILLATION
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Type
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DISTILLATION
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|
Details
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the residue distilled
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Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
ClC1=NC(=CC=C1)CN1CCCCC1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD: PERCENTYIELD | 41% |
Source
|
Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
